Cas no 4928-87-4 (1H-1,2,4-Triazole-5-carboxylic acid)

• Product Name: 1H-1,2,4-Triazole-5-carboxylic acid
• CAS No: 4928-87-4
• MF: C₃H₃N₃O₂
• MW: 113.074819803238
• MDL: MFCD00078268
• CID: 45423
• PubChem ID: 295900
• Update Time: 2025-08-04

1H-1,2,4-Triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazole-3-carboxylic acid
• 1,2,4-Triazole-3-car
• 1H-[1,2,4]Triazole-3-carboxylic acid
• 1H-1,2,4-Triazole-3-carboxylic acid
• 1H-1,2,4-Triazole-3-carboxylicacid (9CI)
• s-Triazole-3-carboxylic acid (6CI,7CI,8CI)
• 4H-1,2,4-Triazole-3-carboxylic acid
• NSC165527
• NSC 202574
• 1,2,4-Triazole-3-carboxylic acid, 97%
• methyl 1H-1,2,4-triazole-5-carboxylate;1H-[1,2,4]-Triazole-3-carboxylic acid
• 1,2,4-Triazole-5-carboxylic acid
• 4H-1,2,4-Triazole-3-carboxylicacid
• SY018482
• PS-4843
• F0001-1285
• CS-0030760
• AKOS000294956
• NS00031883
• J-200131
• AMY14578
• AKOS000296736
• NSC-202574
• 7MLK3JCX3W
• Ribavirin Imp. C (EP); 1H-1,2,4-Triazole-3-carboxylic Acid; Ribavirin Impurity C
• FT-0600896
• AB02998
• SCHEMBL29486
• 1,2,4-Triazole-3-carboxylicacid
• 4928-87-4
• MFCD00078268
• 4h-1,2,4-triazolic acid
• UNII-7MLK3JCX3W
• F14915
• S-Triazole-3-carboxylic acid
• A827694
• PD055625
• 1H-1,2,4-triazole-5-carboxylic acid
• BB 0260612
• Ribavirin impurity C [EP]
• Q27268579
• DTXSID10197753
• TS-00001
• AC-14395
• AB04453
• AKOS003234045
• KUC106915N
• 1h-[1,2,4]-triazole-3-carboxylic acid
• NSC202574
• KSC-20-063
• RIBAVIRIN IMPURITY C [EP IMPURITY]
• EN300-100741
• NSC 165527
• NSC-165527
• Ribavirin Imp. C (EP): 1H-1,2,4-Triazole-3-carboxylic Acid
• DB-005094
• ALBB-022317
• Ribavirin Impurity C
• BBL033501
• DTXCID70120244
• RIBAVIRIN IMPURITY C (EP IMPURITY)
• STK394153
• 1H-1,2,4-Triazole-5-carboxylic acid

• MDL： MFCD00078268
• Inchi： 1S/C3H3N3O2/c7-3(8)2-4-1-5-6-2/h1H,(H,7,8)(H,4,5,6)
• InChI Key： LJVQHXICFCZRJN-UHFFFAOYSA-N
• SMILES： OC(C1=NC=NN1)=O

Computed Properties

• Exact Mass: 113.02300
• Monoisotopic Mass: 113.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.2
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• Color/Form: Pale yellow crystalline powder
• Density: 1.694
• Melting Point: 132-136 °C
• Boiling Point: 444.6 °C at 760 mmHg
• Flash Point: 222.7 °C
• PSA: 78.87000
• LogP: -0.49710

1H-1,2,4-Triazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,4-Triazole-5-carboxylic acid

1H-1,2,4-Triazole-5-carboxylic Acid (CAS 4928-87-4): Properties, Applications, and Market Insights

1H-1,2,4-Triazole-5-carboxylic acid (CAS 4928-87-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This white to off-white crystalline powder is known for its unique chemical structure, featuring a triazole ring and a carboxylic acid functional group. With a molecular formula of C₃H₃N₃O₂ and a molecular weight of 113.07 g/mol, this compound serves as a crucial building block in medicinal chemistry.

The growing interest in 1H-1,2,4-triazole derivatives stems from their remarkable biological activities. Researchers are particularly focused on developing triazole-based pharmaceuticals due to their antimicrobial, antifungal, and antiviral properties. Recent studies published in the Journal of Medicinal Chemistry highlight the potential of 5-carboxytriazole compounds as novel therapeutic agents, especially in the context of emerging infectious diseases.

From a chemical perspective, 1H-1,2,4-Triazole-5-carboxylic acid exhibits interesting properties that make it valuable for synthetic applications. The compound demonstrates moderate solubility in water and polar organic solvents, with a melting point typically ranging between 220-230°C. Its acidic nature (pKa ≈ 3.5) allows for various derivatization reactions, particularly esterification and amide formation, which are essential for creating more complex molecules.

In the pharmaceutical industry, CAS 4928-87-4 serves as a key intermediate for synthesizing numerous drug candidates. Current research trends indicate its use in developing: anticancer agents targeting specific protein kinases, antidiabetic compounds that modulate glucose metabolism, and neuroprotective drugs for neurodegenerative disorders. The compound's versatility is further demonstrated by its application in creating biodegradable polymers for controlled drug delivery systems.

The agrochemical sector has also recognized the potential of 1,2,4-triazole-5-carboxylic acid derivatives. These compounds are being investigated as eco-friendly alternatives to traditional pesticides, with particular interest in their use as plant growth regulators and fungicide precursors. Recent patent filings show innovative formulations that combine this triazole derivative with natural extracts for sustainable crop protection solutions.

Analytical characterization of 1H-1,2,4-Triazole-5-carboxylic acid typically involves techniques such as HPLC (purity >98%), NMR spectroscopy (1H and 13C), and mass spectrometry. Quality control parameters for commercial samples include tests for heavy metal content, residual solvents, and microbiological contamination, ensuring compliance with pharmaceutical-grade standards.

Market analysis reveals steady growth in demand for triazole carboxylic acid compounds, with projections estimating a 6.8% CAGR through 2028. This growth is driven by increasing R&D investments in personalized medicine and green chemistry initiatives. Major manufacturers are scaling up production while implementing more sustainable synthetic routes, responding to the pharmaceutical industry's call for environmentally responsible intermediates.

Storage and handling recommendations for 4928-87-4 include keeping the material in tightly sealed containers at room temperature, protected from moisture and light. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this chemical compound.

Future research directions for 1H-1,2,4-Triazole-5-carboxylic acid include exploring its potential in: metal-organic frameworks for gas storage applications, corrosion inhibitors for industrial applications, and photoactive materials for organic electronics. The compound's unique structural features continue to inspire innovation across multiple scientific disciplines.

For researchers and industry professionals seeking high-quality 1,2,4-triazole-5-carboxylic acid, it's crucial to source material from reputable suppliers who provide comprehensive analytical documentation. Current market prices range between $150-$300 per gram depending on purity and quantity, with bulk discounts available for pharmaceutical development programs.